Cas no 1805602-62-3 (2-(Difluoromethyl)-6-methoxy-3-methyl-4-nitropyridine)

• Product Name: 2-(Difluoromethyl)-6-methoxy-3-methyl-4-nitropyridine
• CAS No: 1805602-62-3
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4894870
• Update Time: 2025-06-13

2-(Difluoromethyl)-6-methoxy-3-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methoxy-3-methyl-4-nitropyridine

• Inchi： 1S/C8H8F2N2O3/c1-4-5(12(13)14)3-6(15-2)11-7(4)8(9)10/h3,8H,1-2H3
• InChI Key： XUTODRKKJPIYPY-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C=C(N=1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 2
• Topological Polar Surface Area: 67.9

Additional information on 2-(Difluoromethyl)-6-methoxy-3-methyl-4-nitropyridine

Professional Introduction to 2-(Difluoromethyl)-6-methoxy-3-methyl-4-nitropyridine (CAS No. 1805602-62-3)

2-(Difluoromethyl)-6-methoxy-3-methyl-4-nitropyridine, with the CAS number 1805602-62-3, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the pyridine class, which is widely recognized for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a difluoromethyl group, a methoxy substituent, and a nitro group, contribute to its unique chemical properties and potential therapeutic benefits.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for pharmaceutical applications. This group is often incorporated into drug candidates to improve their pharmacokinetic profiles. In contrast, the methoxy group introduces polarity and can influence the molecule's solubility and interactions with biological targets. The nitro group, while traditionally associated with explosive compounds, plays a crucial role in modulating the electronic properties of the pyridine ring, thereby affecting its reactivity and binding affinity.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing nitropyridine moieties exhibit potential anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 2-(Difluoromethyl)-6-methoxy-3-methyl-4-nitropyridine makes it a promising candidate for further investigation in these areas.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacological properties. For instance, fluorinated pyridines have been reported to enhance binding affinity to biological targets due to changes in electronic distribution and steric effects. The presence of two fluorine atoms in 2-(Difluoromethyl)-6-methoxy-3-methyl-4-nitropyridine may contribute to its unique pharmacokinetic behavior, making it an interesting subject for further study.

The methoxy group in this compound also plays a critical role in its biological activity. Methoxy-substituted pyridines have been found to interact with various enzymes and receptors, leading to therapeutic effects. The combination of a methoxy group with a nitro group in 2-(Difluoromethyl)-6-methoxy-3-methyl-4-nitropyridine may enhance its ability to modulate biological pathways effectively.

The nitro group is another important feature that contributes to the compound's reactivity and potential biological activity. Nitro-substituted pyridines have been studied for their ability to act as intermediates in the synthesis of more complex molecules. Additionally, the nitro group can be reduced to an amine, which can open up further avenues for chemical modification and drug development.

In conclusion, 2-(Difluoromethyl)-6-methoxy-3-methyl-4-nitropyridine (CAS No. 1805602-62-3) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a difluoromethyl group, a methoxy substituent, and a nitro group, make it an attractive candidate for further investigation into various therapeutic areas. The combination of these functional groups may lead to novel drug candidates with improved pharmacological properties.